Cas no 1849416-08-5 (2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole)

2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole is a chiral heterocyclic compound featuring a pyrrolidine-oxadiazole scaffold, which is of interest in medicinal chemistry and asymmetric synthesis. The (2R,4R) stereochemistry ensures high enantiopurity, making it valuable for applications requiring precise stereocontrol. The ethoxy and propyl substituents enhance its lipophilicity, potentially improving bioavailability in pharmaceutical contexts. Its rigid oxadiazole core contributes to metabolic stability, while the pyrrolidine ring offers versatility for further functionalization. This compound is particularly useful as a building block in drug discovery, especially for targeting central nervous system (CNS) disorders or as a ligand in catalytic systems. Its well-defined structure facilitates reproducible results in research and development.
2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole structure
1849416-08-5 structure
Product Name:2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole
CAS No:1849416-08-5
MF:C11H19N3O2
MW:225.287462472916
CID:6003364
PubChem ID:165954297
Update Time:2025-06-15

2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 1849416-08-5
    • 2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole
    • EN300-1153350
    • Inchi: 1S/C11H19N3O2/c1-3-5-10-13-14-11(16-10)9-6-8(7-12-9)15-4-2/h8-9,12H,3-7H2,1-2H3/t8-,9-/m1/s1
    • InChI Key: RADQHEIJQYOVMR-RKDXNWHRSA-N
    • SMILES: O(CC)[C@H]1CN[C@@H](C2=NN=C(CCC)O2)C1

Computed Properties

  • Exact Mass: 225.147726857g/mol
  • Monoisotopic Mass: 225.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 60.2Ų

2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1153350-0.05g
2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole
1849416-08-5
0.05g
$972.0 2023-05-24
Enamine
EN300-1153350-0.1g
2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole
1849416-08-5
0.1g
$1019.0 2023-05-24
Enamine
EN300-1153350-0.25g
2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole
1849416-08-5
0.25g
$1065.0 2023-05-24
Enamine
EN300-1153350-0.5g
2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole
1849416-08-5
0.5g
$1111.0 2023-05-24
Enamine
EN300-1153350-1.0g
2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole
1849416-08-5
1g
$1157.0 2023-05-24
Enamine
EN300-1153350-2.5g
2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole
1849416-08-5
2.5g
$2268.0 2023-05-24
Enamine
EN300-1153350-5.0g
2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole
1849416-08-5
5g
$3355.0 2023-05-24
Enamine
EN300-1153350-10.0g
2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole
1849416-08-5
10g
$4974.0 2023-05-24

Additional information on 2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole

Recent Advances in the Study of 2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole (CAS: 1849416-08-5)

The compound 2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole (CAS: 1849416-08-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated that 2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole exhibits high affinity for certain protein targets involved in neurodegenerative diseases. The study utilized advanced computational docking techniques followed by in vitro assays to validate these interactions, suggesting its potential as a lead compound for further development.

In terms of synthetic approaches, a novel and efficient method for producing 2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole was reported in Organic Letters earlier this year. The new protocol offers improved yield and purity compared to traditional methods, making it more suitable for large-scale production. The authors emphasized the importance of the stereochemistry at the (2R,4R) positions for maintaining the compound's biological activity, which was confirmed through extensive chiral HPLC analysis and biological testing.

Pharmacokinetic studies of this compound have also shown promising results. Research published in Drug Metabolism and Disposition revealed favorable absorption and distribution properties in animal models, with particular note of its ability to cross the blood-brain barrier. This characteristic makes it especially interesting for CNS-targeted therapies. However, the same study identified potential metabolic liabilities that would need to be addressed in future structural optimization efforts.

The safety profile of 2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole was investigated in a recent toxicology study. While initial results indicate good tolerability at therapeutic doses, researchers observed dose-dependent hepatotoxicity at higher concentrations. These findings underscore the need for careful dose optimization in preclinical development.

Looking forward, several pharmaceutical companies have included this compound in their development pipelines, with particular interest in its application for treating cognitive disorders. Patent activity surrounding 1849416-08-5 has increased significantly in the past year, reflecting growing commercial interest in this chemical entity.

In conclusion, 2-[(2R,4R)-4-ethoxypyrrolidin-2-yl]-5-propyl-1,3,4-oxadiazole represents an exciting area of research in medicinal chemistry. While challenges remain in its development, the compound's unique properties and demonstrated biological activities make it a promising candidate for further investigation. Future research directions likely will focus on structural optimization to improve metabolic stability and reduce potential toxicity while maintaining its potent biological effects.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.